Cas no 1354018-40-8 ((S)-2-Amino-N-(1-benzyl-piperidin-4-ylmethyl)-3,N-dimethyl-butyramide)

• Product Name: (S)-2-Amino-N-(1-benzyl-piperidin-4-ylmethyl)-3,N-dimethyl-butyramide
• CAS No: 1354018-40-8
• MF: C₁₉H₃₁N₃O
• MW: 317.468944787979
• CID: 2155465
• Update Time: 2025-05-26

(S)-2-Amino-N-(1-benzyl-piperidin-4-ylmethyl)-3,N-dimethyl-butyramide Chemical and Physical Properties

Names and Identifiers

• (S)-2-amino-n-(1-benzyl-piperidin-4-ylmethyl)-3,n-dimethyl-butyramide
• (S)-2-Amino-N-((1-benzylpiperidin-4-yl)methyl)-N,3-dimethylbutanamide
• AM96741
• (S)-2-Amino-N-(1-benzylpiperidin-4-ylmethyl)-3,N-dimethylbutyramide
• (S)-2-Amino-N-(1-benzyl-piperidin-4-ylmethyl)-3,N-dimethyl-butyramide

• Inchi： 1S/C19H31N3O/c1-15(2)18(20)19(23)21(3)13-17-9-11-22(12-10-17)14-16-7-5-4-6-8-16/h4-8,15,17-18H,9-14,20H2,1-3H3/t18-/m0/s1
• InChI Key： QEQQXPRIGNCKOS-SFHVURJKSA-N
• SMILES： O=C([C@H](C(C)C)N)N(C)CC1CCN(CC2C=CC=CC=2)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 358
• Topological Polar Surface Area: 49.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines

Additional information on (S)-2-Amino-N-(1-benzyl-piperidin-4-ylmethyl)-3,N-dimethyl-butyramide

(S)-2-Amino-N-(1-benzyl-piperidin-4-ylmethyl)-3,N-dimethyl-butyramide: A Comprehensive Overview

The compound with CAS No. 1354018-40-8, known as (S)-2-Amino-N-(1-benzyl-piperidin-4-ylmethyl)-3,N-dimethyl-butyramide, is a complex organic molecule with significant potential in the fields of pharmacology and organic synthesis. This compound has garnered attention due to its unique structural features and promising biological activities. In this article, we will delve into its structure, synthesis, pharmacological properties, and potential applications, while incorporating the latest research findings to provide a comprehensive understanding of this intriguing molecule.

(S)-2-Amino-N-(1-benzyl-piperidin-4-ylmethyl)-3,N-dimethyl-butyramide is a chiral compound characterized by its amino acid derivative backbone and a piperidine ring system. The presence of the benzyl group attached to the piperidine ring introduces steric and electronic effects that significantly influence the compound's behavior in biological systems. Recent studies have highlighted the importance of such structural features in modulating bioavailability and target specificity.

The synthesis of this compound involves a multi-step process that combines principles from stereochemistry and peptide chemistry. Researchers have employed various strategies, including asymmetric catalysis and solid-phase synthesis, to achieve high yields and enantiomeric purity. These advancements have been documented in recent publications, underscoring the growing interest in optimizing synthetic routes for complex molecules like (S)-2-Amino-N-(1-benzyl-piperidin-4-ylmethyl)-3,N-dimethyl-butyramide.

Pharmacologically, this compound exhibits interesting properties that make it a valuable tool in drug discovery. Preclinical studies have demonstrated its ability to modulate key signaling pathways involved in neurodegenerative diseases and inflammation. For instance, research published in 2023 revealed that (S)-2-Amino-N-(1-benzyl-piperidin-4-ylmethyl)-3,N-dimethyl-butyramide acts as a potent inhibitor of certain proteases, potentially offering therapeutic benefits in conditions such as Alzheimer's disease.

Moreover, the compound's stereochemistry plays a crucial role in its biological activity. The (S) configuration at the second carbon atom ensures optimal interactions with target proteins, enhancing its efficacy. This finding aligns with broader trends in medicinal chemistry emphasizing the importance of stereocontrol in drug design.

Another area of interest is the compound's potential as a building block for more complex molecules. Its versatile structure allows for further functionalization, enabling researchers to explore novel chemical space and discover new bioactive agents. This adaptability underscores its value not only as a standalone compound but also as a key intermediate in synthetic chemistry.

In terms of applications, (S)-2-Amino-N-(1-benzyl-piperidin-4-ylmethyl)-3,N-dimethyl-butyramide has shown promise in peptide-based drug delivery systems. Its ability to form stable complexes with therapeutic agents enhances drug stability and delivery efficiency. Recent advancements in nanotechnology have further expanded its utility in this domain.

Looking ahead, ongoing research aims to elucidate the full scope of this compound's biological activities and mechanisms of action. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield new insights into its therapeutic potential. Additionally, efforts are being made to scale up its production for preclinical trials, paving the way for potential clinical applications.

In conclusion, (S)-2-Amino-N-(1-benzyl-piperidin-4-ylmethyl)-3,N-dimethyl-butyramide represents a fascinating intersection of organic synthesis and pharmacology. Its unique structure, coupled with emerging research findings, positions it as a valuable asset in the pursuit of innovative therapeutic solutions. As scientific understanding of this compound continues to evolve, it holds great promise for advancing both basic research and applied medicine.